Cas no 78208-56-7 (Methyl 4-amino-1,3-dimethyl-1H-pyrazole-5-carboxylate)

• Product Name: Methyl 4-amino-1,3-dimethyl-1H-pyrazole-5-carboxylate
• CAS No: 78208-56-7
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• MDL: MFCD11108201
• CID: 2858038
• PubChem ID: 20715109
• Update Time: 2025-08-01

Methyl 4-amino-1,3-dimethyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-AMINO-1,3-DIMETHYL-1H-PYRAZOLE-5-CARBOXYLATE
• 4-Amino-2,5-dimethyl-2H-pyrazole-3-carboxylicacid methyl ester
• methyl 4-amino-2,5-dimethylpyrazole-3-carboxylate
• Methyl 4-amino-1,3-dimethyl-1H-pyrazole-5-carboxylate

• MDL： MFCD11108201
• Inchi： 1S/C7H11N3O2/c1-4-5(8)6(7(11)12-3)10(2)9-4/h8H2,1-3H3
• InChI Key： PUTMXTILUKFDHK-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C(C)=NN1C)N)=O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 299.2±35.0 °C at 760 mmHg
• Flash Point: 134.8±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 4-amino-1,3-dimethyl-1H-pyrazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives